Cas no 946218-69-5 (N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)
N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[1,2,3,4-tetrahydro-1-(2-thienylcarbonyl)-7-quinolinyl]-
- N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
-
- Inchi: 1S/C21H18N2O2S/c24-20(16-6-2-1-3-7-16)22-17-11-10-15-8-4-12-23(18(15)14-17)21(25)19-9-5-13-26-19/h1-3,5-7,9-11,13-14H,4,8,12H2,(H,22,24)
- InChI Key: GQBPJWIWVDOFCJ-UHFFFAOYSA-N
- SMILES: C(NC1=CC2=C(C=C1)CCCN2C(C1SC=CC=1)=O)(=O)C1=CC=CC=C1
N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2049-0257-2μmol |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2049-0257-5μmol |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2049-0257-10μmol |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2049-0257-20μmol |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2049-0257-1mg |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2049-0257-2mg |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2049-0257-3mg |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2049-0257-4mg |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2049-0257-5mg |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2049-0257-10mg |
N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide |
946218-69-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
Professional Introduction to N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946218-69-5)
N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide, identified by the CAS number 946218-69-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule integrates key pharmacophoric elements, including a thiophene ring and a tetrahydroquinoline scaffold, which are known for their potential in modulating various biological pathways.
The thiophene-2-carbonyl moiety in the molecular structure of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide plays a crucial role in determining its chemical reactivity and biological interactions. Thiophene derivatives are widely recognized for their role in drug discovery due to their ability to engage with biological targets such as enzymes and receptors. The incorporation of a carbonyl group at the 2-position of the thiophene ring enhances the electrophilicity of the molecule, facilitating further functionalization and interaction with nucleophilic sites in biological systems.
The tetrahydroquinoline component of this compound contributes to its structural stability and binding affinity towards specific biological targets. Tetrahydroquinoline derivatives have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The presence of a benzamide group at the 7-position of the tetrahydroquinoline ring further enhances the molecule's solubility and bioavailability, which are critical factors for drug efficacy.
In recent years, N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide has been investigated for its potential therapeutic applications. Studies have demonstrated its ability to inhibit certain enzymes involved in cancer progression by interacting with their active sites. The compound's unique structural features allow it to mimic natural substrates or inhibitors, thereby disrupting pathological signaling pathways. This has led to its exploration as a lead compound in the development of novel anticancer agents.
The synthesis of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The thiophene ring is typically introduced through cyclization reactions or cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. The tetrahydroquinoline scaffold is often constructed via intramolecular cyclization reactions involving appropriately substituted precursors. The benzamide group is then introduced through amide bond formation reactions.
The pharmacological profile of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide has been evaluated through in vitro and in vivo studies. These studies have revealed its potential as an inhibitor of various enzymes and receptors relevant to diseases such as cancer and inflammation. The compound's ability to modulate these targets suggests its utility as a therapeutic agent or as a scaffold for further drug design.
The latest research on N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide has focused on optimizing its pharmacokinetic properties and exploring novel mechanisms of action. Advances in computational chemistry and molecular modeling have enabled researchers to predict and design more effective derivatives with improved binding affinity and selectivity. These computational tools have also helped in understanding the structural basis of the compound's interactions with biological targets.
The future prospects for N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ybzamide (CAS No.bzamide (CAS No.bzamide (CAS No.bzamide (CAS No.bzamide (CAS No.bzamide (CAS No.bzamide (CAS No.bzamide (CAS No.) 946218-) 946218-) 946218-) 946218-) 946218-) 946218-) 946218-) 946218-) 946218-) 946218-
946218-69-5 (N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)